Cas no 2171761-73-0 (tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate
• CAS No: 2171761-73-0
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5870222
• PubChem ID: 165787391
• Update Time: 2025-10-29

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate
• 2171761-73-0
• tert-butyl 3-amino-3-[1-hydroxy-3-(propan-2-yl)cyclohexyl]azetidine-1-carboxylate
• EN300-1644092

• Inchi： 1S/C17H32N2O3/c1-12(2)13-7-6-8-17(21,9-13)16(18)10-19(11-16)14(20)22-15(3,4)5/h12-13,21H,6-11,18H2,1-5H3
• InChI Key： YRSCAULMNBUQKV-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C1(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate, with the CAS number 2171761-73-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexane ring with an azetidine moiety, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The presence of the azetidine ring, a four-membered heterocycle, contributes to the molecule's rigidity and stability, which are desirable properties in drug design. Additionally, the hydroxyl and amino groups present in the structure provide opportunities for functionalization and bioisosteric replacements, further enhancing its versatility.

One of the most promising applications of tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine-1-carboxylate lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against certain enzymes involved in inflammatory pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in key steps of the synthesis. Moreover, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during the production process.

In terms of structural analysis, tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylazetidine has been studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its pharmacokinetic properties.

Another area of active research is the exploration of this compound's interactions with biological systems. In vitro studies have shown that it exhibits moderate binding affinity to certain receptors, suggesting potential applications in receptor-targeted therapies. Furthermore, preliminary toxicological assessments indicate that it has a favorable safety profile, though further studies are needed to confirm its suitability for therapeutic use.

The development of efficient analytical methods for the characterization and quality control of this compound has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to ensure accurate quantification and identification of the compound in complex matrices.

In conclusion, tert-butyl 3-amino-3-hydroxy-propan-cyclohexaneazetidine carboxylic acid tert-butyl ester represents a valuable platform for exploring novel chemical entities with potential therapeutic applications. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as a key player in future drug discovery efforts.